Cas no 956710-49-9 (7-Oxa-3-azabicyclo[4.1.0]heptan-2-one)
956710-49-9 structure
Product Name:7-Oxa-3-azabicyclo[4.1.0]heptan-2-one
CAS No:956710-49-9
MF:C5H7NO2
MW:113.114581346512
CID:1001629
PubChem ID:44517781
Update Time:2025-04-20
7-Oxa-3-azabicyclo[4.1.0]heptan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Oxa-3-azabicyclo[4.1.0]heptan-2-one
- 7-oxa-4-azabicyclo[4.1.0]heptan-5-one
- AKOS006378169
- 3,4-epoxy-2-piperidinone
- 956710-49-9
- DTXSID30659247
-
- Inchi: 1S/C5H7NO2/c7-5-4-3(8-4)1-2-6-5/h3-4H,1-2H2,(H,6,7)
- InChI Key: PHTVNQOAOFDDIK-UHFFFAOYSA-N
- SMILES: O1C2C(NCCC12)=O
Computed Properties
- Exact Mass: 113.047678466g/mol
- Monoisotopic Mass: 113.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 41.6Ų
7-Oxa-3-azabicyclo[4.1.0]heptan-2-one Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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